4'-Hydroxypiptocarphin A

• CAS: 76248-63-0
• Molecular Formula: C21H26O9
• Molecular Weight: 422.4 g/mol
• InChI: InChI=1S/C21H26O9/c1-11(2)17(23)28-15-9-20(5,25)21(26)7-6-19(4,30-21)8-14-16(15)13(18(24)29-14)10-27-12(3)22/h8,15,25-26H,1,6-7,9-10H2,2-5H3/b14-8-
• InChIKey: BZQDHZDSIXPDSS-ZSOIEALJSA-N

4'-Hydroxypiptocarphin A: Germacranolide Baseline

4'-Hydroxypiptocarphin A is a germacranolide-type sesquiterpene lactone isolated from various Vernonia species (Asteraceae) . This natural product is characterized by a 10-membered ring core with an α,β-unsaturated γ-lactone moiety and a distinctive 4'-hydroxyl substitution on the methacrylate side chain, distinguishing it from the parent piptocarphin A scaffold . The compound is utilized exclusively as an investigational tool in oncology, anti-infective, and natural product chemistry research programs.

Workflow type

Germacranolide sesquiterpene lactone SAR probe

Selection logic

4'-hydroxymethyl modification enables hydrogen-bond mapping

Use context

Cytotoxicity screening and antimycobacterial hypothesis testing

• [1] Ramos AVG, Peixoto JLB, Cabral MRP, et al. Chemical constituents, antiproliferative and antioxidant activities of Vernonanthura nudiflora (Less.) H. Rob. aerial parts. J Braz Chem Soc. 2019;30(8):1728-1738. View Source

Why 4'-Hydroxypiptocarphin A Is Irreplaceable

Within the piptocarphin family, even seemingly minor structural modifications—such as the presence or absence of a hydroxyl group at the 4' position of the methacrylate side chain—result in different molecular formulas (C21H26O10 vs. C21H26O9 for piptocarphin A), altered hydrogen-bonding capacity, and distinct chromatographic and spectroscopic fingerprints . While head-to-head pharmacological comparisons between 4'-hydroxypiptocarphin A and its closest analogs remain sparse in the peer-reviewed literature, the chemical distinctness alone precludes simple interchange in research settings where compound identity and purity are critical. Procurement of an uncharacterized mixture or a structurally related but non-identical compound introduces uncontrolled variables that can irreversibly confound structure-activity relationship (SAR) studies, dereplication efforts, and biological assay interpretation.

Structural mismatch

Replacing 4'-hydroxymethyl with 4'-methyl (Piptocarphin A) removes a hydrogen-bond donor and acceptor, potentially shifting target engagement and solubility.

Botanical source

This compound is reported exclusively from Vernonia volkameriifolia; broader-source piptocarphins may carry co-metabolite profiles that differ.

Bioequivalence not implied

Equivalent purity specifications (≥98%) do not guarantee comparable bioactivity; C-4 ester structure determines potency and selectivity.

• [1] PubChem. 4'-Hydroxypiptocarphin A (CID 15689664). Accessed 2026. View Source

4'-Hydroxypiptocarphin A vs. Piptocarphin A: Evidence

4'-Hydroxymethyl vs. 4'-Methyl Substituent

4'-Hydroxypiptocarphin A (C21H26O10, MW 438.43) is distinguished from the more widely reported piptocarphin A (C21H26O9, MW 422.43) by the presence of an additional oxygen atom . This corresponds to the 4'-hydroxyl group on the methacrylate side chain, which increases the compound's hydrogen bond donor count from 2 to 3 and its hydrogen bond acceptor count from 9 to 10 . Such differences are not subtle in analytical workflows and provide a definitive basis for identity confirmation.

4'-Substituent comparison

Head-to-head

Δ MW +16.0 g/mol (+3.8%); Δ HBD +1; Δ HBA +1 vs. Piptocarphin A

Altered hydrogen-bond capacity predicts differentiated solubility and metabolic handling.

Based on IUPAC nomenclature and molecular formula; no experimental LogP data.

Evidence Dimension	Molecular Formula and Hydrogen Bonding
Target Compound Data	C21H26O10; MW 438.43; H-Bond Donors: 3; H-Bond Acceptors: 10
Comparator Or Baseline	Piptocarphin A: C21H26O9; MW 422.43; H-Bond Donors: 2; H-Bond Acceptors: 9
Quantified Difference	Difference of one oxygen atom (MW increase of ~16 Da), one additional H-bond donor, and one additional H-bond acceptor
Conditions	Structural analysis based on IUPAC name and SMILES notation; data derived from PubChem and vendor technical datasheets

Why This Matters

This structural difference alters the compound's physicochemical properties and is essential for accurate compound identification in dereplication studies and for maintaining integrity in structure-activity relationship (SAR) investigations.

• [1] PubChem. 4'-Hydroxypiptocarphin A (CID 15689664). Accessed 2026. View Source

Physicochemical Property Comparison

While specific IC50 values for 4'-hydroxypiptocarphin A are not yet reported in peer-reviewed literature, a class-level inference can be drawn from a direct comparative study of closely related piptocarphins. In a study evaluating sesquiterpenoids from Vernonia bockiana, piptocarphin A (the parent scaffold) exhibited an IC50 of 0.77 μM against the P388 mouse lymphoid tumor cell line . For context, the same study reported IC50 values of 1.81 μM for vernobockolide B, 1.32 μM for piptocarphin F, and 0.73 μM for hirsutolide, demonstrating that piptocarphin A is among the most potent in this class .

Density benchmark

Cross-study comparable

1.4 ± 0.1 g/cm³ vs. Piptocarphin A 1.31 g/cm³; Δ ≈ +0.09 g/cm³ (+6.9%)

Higher density impacts gravimetric dispensing accuracy for solution preparation.

Computed values from vendor datasheets; verify with experimental solid-state characterization.

Evidence Dimension	In vitro cytotoxicity against P388 mouse lymphoid tumor cells
Target Compound Data	Data for 4'-Hydroxypiptocarphin A not yet reported in peer-reviewed literature
Comparator Or Baseline	Piptocarphin A: IC50 = 0.77 μM; Vernobockolide B: IC50 = 1.81 μM; Piptocarphin F: IC50 = 1.32 μM; Hirsutolide: IC50 = 0.73 μM
Quantified Difference	Piptocarphin A is approximately 2.4-fold more potent than vernobockolide B and 1.7-fold more potent than piptocarphin F
Conditions	MTT assay; P388 mouse lymphoid tumor cell line

Why This Matters

This class-level context establishes that the piptocarphin A scaffold—the core of 4'-hydroxypiptocarphin A—exhibits potent cytotoxic activity, providing a strong rationale for investigating the 4'-hydroxylated analog in oncology research programs.

• [1] Huo J, Yang SP, Xie BJ, et al. Cytotoxic sesquiterpenoids from Vernonia bockiana. J Asian Nat Prod Res. 2008;10(6):571-575. View Source

Botanical Source Specificity

In a study of Vernonanthura nudiflora flowers, a mixture of piptocarphins A and B demonstrated promising activity against Mycobacterium tuberculosis with a Minimum Inhibitory Concentration (MIC) of 15.6 μg/mL . This activity was accompanied by cytotoxicity against VERO cells with an IC50 of 7.0 ± 1.73 μg/mL . This class-level evidence suggests that structurally related piptocarphins, including 4'-hydroxypiptocarphin A, may possess antimycobacterial potential.

Botanical source specificity

Class-level inference

1 confirmed source vs. ≥5 for Piptocarphin A; restricted natural distribution

May provide traceability advantage for chemotaxonomic reference standard use.

Species-exclusive expression requires further confirmation beyond current literature.

Evidence Dimension	Antimycobacterial activity (MIC) against Mycobacterium tuberculosis
Target Compound Data	Not directly reported; class inference from piptocarphins A/B mixture
Comparator Or Baseline	Piptocarphins A/B mixture: MIC = 15.6 μg/mL; Flavone velutin: MIC = 31.2 μg/mL
Quantified Difference	Piptocarphins A/B mixture exhibits a 2-fold lower MIC compared to the co-isolated flavone velutin
Conditions	Microdilution assay against M. tuberculosis; VERO cell cytotoxicity (IC50 = 7.0 ± 1.73 μg/mL for piptocarphins A/B)

Why This Matters

This class-level antimycobacterial activity, coupled with the structural novelty of the 4'-hydroxyl group, supports the procurement of 4'-hydroxypiptocarphin A for anti-infective screening programs and for exploring the structure-activity relationship of this pharmacophore.

• [1] Ramos AVG, Cabral MRP, et al. The chemistry of Vernonanthura nudiflora (Less.) H. Rob. flowers and its antimicrobial activities. Nat Prod Res. 2023;37(3):502-507. View Source

Purity Specification Benchmarking

Commercially available 4'-hydroxypiptocarphin A is supplied with a certified purity of ≥98% as determined by HPLC, along with full spectroscopic characterization data (NMR, MS) . This contrasts with the procurement of crude plant extracts or incompletely characterized fractions, which contain complex mixtures of piptocarphins A, B, D, and other sesquiterpene lactones .

Purity specification

Supporting evidence

≥98% (HPLC) from multiple vendors; 1H-NMR identity verification available

Equivalent purity to Piptocarphin A shifts selection focus to structural differentiation.

Verify lot-specific COA; storage at -20°C (powder) or -80°C (in solvent).

Evidence Dimension	Compound purity and analytical characterization
Target Compound Data	≥98% purity (HPLC); full spectroscopic characterization available
Comparator Or Baseline	Crude Vernonia extract or phytochemical fraction: Contains complex mixture of piptocarphins A, B, D, and other compounds
Quantified Difference	Purity difference of >98% vs. undefined mixture; GI50 values for mixtures can be as low as ≤0.15 μg/mL but lack single-compound attribution
Conditions	Commercial product specification; comparative literature on plant extracts

Why This Matters

Procurement of a high-purity, well-characterized single compound eliminates the confounding effects of mixture pharmacology, ensuring that observed biological effects can be definitively attributed to 4'-hydroxypiptocarphin A and that experimental results are reproducible across laboratories.

• [1] Ramos AVG, Peixoto JLB, Cabral MRP, et al. Chemical constituents, antiproliferative and antioxidant activities of Vernonanthura nudiflora (Less.) H. Rob. aerial parts. J Braz Chem Soc. 2019;30(8):1728-1738. View Source

4'-Hydroxypiptocarphin A Application Scenarios

SAR Probe for C-4 Ester Pharmacophore

The distinct molecular formula (C21H26O10) and spectroscopic signature of 4'-hydroxypiptocarphin A enable its use as a reference standard in UHPLC-HRMS/MS-based dereplication workflows for the rapid identification of this compound in complex plant extracts from Vernonia and related genera . Its procurement as a pure, characterized standard (≥98% purity) ensures accurate mass matching and retention time alignment, avoiding misidentification with the closely related piptocarphin A (C21H26O9) .

Antimycobacterial Lead Optimization

Given that the parent scaffold piptocarphin A demonstrates potent in vitro cytotoxicity against P388 cells (IC50 = 0.77 μM) , 4'-hydroxypiptocarphin A serves as a structurally defined analog to probe the impact of the 4'-hydroxyl modification on biological activity. This SAR investigation is critical for understanding the pharmacophore requirements of this germacranolide class and for prioritizing synthetic or semi-synthetic optimization efforts.

V. volkameriifolia Chemotaxonomic Marker

Building on the class-level evidence that piptocarphins A and B exhibit antimycobacterial activity (MIC = 15.6 μg/mL against M. tuberculosis) , 4'-hydroxypiptocarphin A can be rationally included as a hit compound in anti-tubercular screening panels. Its well-defined purity allows for reliable dose-response curve generation and eliminates the data variability associated with testing crude natural product fractions.

Physicochemical Property Profiling

During bioassay-guided fractionation of Vernonia species aimed at isolating cytotoxic or antimicrobial sesquiterpene lactones, 4'-hydroxypiptocarphin A can be employed as an internal analytical standard. Its distinct retention time and mass spectral characteristics facilitate the monitoring of fractionation efficiency and the confirmation of compound identity in isolated fractions, as demonstrated in the phytochemical investigation of Vernonanthura nudiflora .

Application

Selection Property

Validation Focus

Germacranolide C-4 ester SAR probe

4'-Hydroxymethyl vs. methyl substituent comparison

Matched molecular pair analysis; hydrogen-bond mapping

Antimycobacterial screening

Hydrophilicity-modulated selectivity

MIC and cytotoxicity selectivity index determination

Chemotaxonomic marker for V. volkameriifolia

Single-species botanical origin

Species-exclusive expression confirmation

Physicochemical profiling

Density and hydrogen-bond donor count

Comparative solubility, LogP, and solid-state characterization

• [1] Ramos AVG, Peixoto JLB, Cabral MRP, et al. Chemical constituents, antiproliferative and antioxidant activities of Vernonanthura nudiflora (Less.) H. Rob. aerial parts. J Braz Chem Soc. 2019;30(8):1728-1738. View Source
• [2] Huo J, Yang SP, Xie BJ, et al. Cytotoxic sesquiterpenoids from Vernonia bockiana. J Asian Nat Prod Res. 2008;10(6):571-575. View Source